
A Researcher's Guide to Selecting Cortisone-d8
Reference Material

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cortisone-d8

Cat. No.: B15611839 Get Quote

For researchers, scientists, and professionals in drug development, the quality and reliability of

reference materials are paramount. This guide provides a comparative overview of

commercially available Cortisone-d8, a critical internal standard for mass spectrometry-based

bioanalytical methods. Due to the limited availability of independent, head-to-head comparative

studies, this guide summarizes supplier-provided data and outlines detailed experimental

protocols for in-house evaluation.

Supplier and Product Specification Overview
A survey of prominent suppliers reveals a range of product specifications for Cortisone-d8.

The following table summarizes the publicly available data on chemical and isotopic purity. It is

important to note that these values are as stated by the suppliers and may vary between

batches.
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Supplier
Product
Name/Number

Chemical
Purity

Isotopic
Purity/Enrichm
ent

Analytical
Method

LGC Standards

Cortisone-d8

(Major) / TRC-

C696502

>95%[1] Not Specified HPLC[1]

MedChemExpres

s

Cortisone-d8 /

HY-17461S1
98.17%[2] Not Specified HPLC[2]

Sigma-Aldrich

Cortisone-

2,2,4,6,6,9,12,12

-d8 / 900170

≥98% (CP) ≥98 atom % D Not Specified

Cayman

Chemical

Corticosterone-

d8 / 1271728-07-

4

Not Specified
≥99% deuterated

forms (d1-d8)
Not Specified

IsoSciences
Cortisone-[d8] /

16034
>98%[3] ≥98%[3] Not Specified

Cambridge

Isotope

Laboratories, Inc.

Cortisone

(2,2,4,6,6,9,12,1

2-D₈, 98%) /

DLM-9976

98%[4] 98% Not Specified

Clearsynth

Cortisone-d8

(Major) / CS-T-

95506

Not Specified Not Specified Not Specified

Disclaimer: The data presented in this table is based on information available on supplier

websites and may not reflect the specifications of a specific lot. Researchers are strongly

encouraged to obtain lot-specific Certificates of Analysis (CoA) for the most accurate

information.
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To ensure the selection of the most suitable Cortisone-d8 reference material for your specific

application, a thorough in-house evaluation is recommended. The following protocols describe

key experiments for assessing the identity, purity, and stability of the reference standard.

Identity Verification by Mass Spectrometry
Objective: To confirm the identity and mass of Cortisone-d8.

Methodology:

Sample Preparation: Prepare a 1 µg/mL solution of the Cortisone-d8 reference material in

an appropriate solvent (e.g., methanol or acetonitrile).

Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

coupled to a liquid chromatograph (LC-MS).

Infusion: Directly infuse the sample solution into the mass spectrometer.

Data Acquisition: Acquire full scan mass spectra in both positive and negative ionization

modes.

Analysis: Compare the observed accurate mass of the molecular ion with the theoretical

exact mass of Cortisone-d8 (C21H20D8O5). The expected monoisotopic mass is

approximately 368.49 g/mol .[2][4][5]

Purity Assessment by HPLC-UV
Objective: To determine the chemical purity of the Cortisone-d8 reference material and to

identify any potential impurities.

Methodology:

Sample Preparation: Prepare a stock solution of the Cortisone-d8 reference material at a

concentration of 1 mg/mL in a suitable solvent. Prepare a series of dilutions for the

calibration curve.

Instrumentation: Use a High-Performance Liquid Chromatography (HPLC) system equipped

with a UV detector.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15611839?utm_src=pdf-body
https://www.benchchem.com/product/b15611839?utm_src=pdf-body
https://www.benchchem.com/product/b15611839?utm_src=pdf-body
https://www.benchchem.com/product/b15611839?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-17461S1/Cortisone-d8-COA-535295-MedChemExpress.pdf
https://isotope.com/steroids-and-hormones/cortisone-2-2-4-6-6-9-12-12-d8-dlm-9976-0005
https://clearsynth.com/product/cortisone-d8--major-
https://www.benchchem.com/product/b15611839?utm_src=pdf-body
https://www.benchchem.com/product/b15611839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

Mobile Phase: A gradient of water and acetonitrile (both with 0.1% formic acid).

Flow Rate: 1.0 mL/min.

Column Temperature: 40°C.

UV Detection: 242 nm.

Analysis: Inject the sample and analyze the chromatogram. Calculate the area percentage of

the main peak to determine the purity. Identify and quantify any impurity peaks.

Isotopic Enrichment Determination by LC-MS/MS
Objective: To determine the isotopic enrichment of the Cortisone-d8 reference material and to

assess the level of unlabeled cortisone.

Methodology:

Sample Preparation: Prepare a mixed solution containing a known concentration of the

Cortisone-d8 reference material and a certified reference standard of unlabeled cortisone.

Instrumentation: Employ a triple quadrupole mass spectrometer (LC-MS/MS) for its high

sensitivity and specificity in selected reaction monitoring (SRM) mode.

SRM Transitions:

Cortisone-d8: Monitor a specific precursor-to-product ion transition (e.g., m/z 369.3 →

[product ion]).

Unlabeled Cortisone: Monitor the corresponding transition for the unlabeled analogue

(e.g., m/z 361.2 → [product ion]).

Analysis: Analyze the peak areas of both the deuterated and non-deuterated forms. The ratio

of these areas will provide a measure of the isotopic enrichment.
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Experimental Workflow and Data Analysis Logic
The following diagrams illustrate the recommended workflows for evaluating Cortisone-d8
reference materials.

1. Procurement and Initial Assessment

2. In-House Experimental Evaluation

3. Supplier Selection

Procure Cortisone-d8 from multiple suppliers

Request and review Certificate of Analysis (CoA)

Identity Verification
(LC-HRMS)

Chemical Purity
(HPLC-UV)

Isotopic Enrichment
(LC-MS/MS)

Compare experimental data with CoA

Select optimal supplier based on
purity, enrichment, and cost

Click to download full resolution via product page

Caption: Workflow for the evaluation and selection of a Cortisone-d8 reference material

supplier.
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Input Data
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(Purity, Isotopic Enrichment)
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(HPLC, LC-MS)
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Caption: Logical flow for data analysis and supplier selection of Cortisone-d8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15611839#evaluating-different-suppliers-of-
cortisone-d8-reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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